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Compound of Interest

Compound Name:
2,3-Dibromo-3-phenylpropanoic

acid

Cat. No.: B1294681 Get Quote

An In-depth Technical Guide to 2,3-Dibromo-3-
phenylpropanoic Acid
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,3-dibromo-3-phenylpropanoic acid, tailored for researchers, scientists, and

professionals in drug development. This document consolidates key data, experimental

methodologies, and visual representations of its chemical behavior.

Physical and Chemical Properties
2,3-Dibromo-3-phenylpropanoic acid, also known as α,β-dibromohydrocinnamic acid, is a

halogenated carboxylic acid.[1] Its properties are summarized below.

Physical Properties
The physical characteristics of 2,3-dibromo-3-phenylpropanoic acid are presented in the

following table for easy reference.
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Property Value Source

Molecular Formula C9H8Br2O2 [2][3]

Molecular Weight 307.97 g/mol [2][3]

Appearance
White to almost white powder

or crystals
[1]

Melting Point 199-200 °C (decomposes) [2][4][5]

Boiling Point
321.5 °C at 760 mmHg

(Predicted)
[2][4]

Density 1.914 g/cm³ (Predicted) [2][4]

Solubility

Soluble in methanol. Very

slightly soluble in water (0.55

g/L at 25 °C).

[1][6]

pKa 2.21 ± 0.11 (Predicted) [1]

Chemical Properties
2,3-Dibromo-3-phenylpropanoic acid is a relatively stable compound under standard

conditions but exhibits reactivity characteristic of both a carboxylic acid and a vicinal dibromide.

Acidity: As a carboxylic acid, it can undergo typical reactions such as esterification.

Reactivity: The presence of two bromine atoms on adjacent carbons makes it susceptible to

elimination reactions. Dehydrobromination has been studied in liquid ammonia.[1] It is also

used in the one-pot synthesis of enynes via microwave irradiation.[1] The decarboxylative

elimination of this compound to form E or Z 1-bromo-2-phenylethylene is a key reaction that

demonstrates the effect of solvent on the stereochemical course of the reaction.[7][8]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,3-dibromo-3-
phenylpropanoic acid.
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Spectrum Key Features Source

¹H NMR

Signals corresponding to the

phenyl protons, as well as the

methine protons at the 2 and 3

positions of the propanoic acid

chain. The carboxylic acid

proton signal is also present.

[3][9][10]

¹³C NMR

Resonances for the phenyl

carbons, the carboxylic carbon,

and the two carbons bearing

the bromine atoms.

[3]

IR Spectroscopy

Characteristic absorptions for

the O-H stretch of the

carboxylic acid, the C=O

stretch of the carbonyl group,

and C-Br stretches.

[3][11]

Mass Spectrometry

The mass spectrum shows the

molecular ion peak and

characteristic fragmentation

patterns, including peaks

corresponding to the loss of

bromine and the carboxyl

group.

[3][12]

Experimental Protocols
Detailed methodologies for the synthesis and a key reaction of 2,3-dibromo-3-
phenylpropanoic acid are provided below.

Synthesis of 2,3-Dibromo-3-phenylpropanoic Acid from
Cinnamic Acid
This protocol describes the bromination of trans-cinnamic acid to yield 2,3-dibromo-3-
phenylpropanoic acid.[13][14][15]
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Materials:

trans-Cinnamic acid

Sodium bromide

Sodium perborate

Glacial acetic acid

2 M Hydrochloric acid (aqueous)

Diethyl ether

Water

Anhydrous magnesium sulfate

Round-bottomed flask (100 mL)

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

To a 100 mL round-bottomed flask, add trans-cinnamic acid (2.0 g, 13.5 mmol), sodium

bromide (3.26 g, 30.0 mmol), and sodium perborate (2.29 g, 15.0 mmol) in glacial acetic acid

(25 mL).[14]

Stir the mixture at room temperature for 2 hours.[14]

Dilute the reaction mixture with 50 mL of 2 M aqueous HCl.[14]

Extract the product with diethyl ether (2 x 30 mL).[14]

Combine the organic extracts and wash with water (3 x 50 mL).[14]
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Dry the ether layer over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.

Remove the solvent using a rotary evaporator to obtain the crude product.

Recrystallize the crude product from a suitable solvent, such as dilute ethanol, to yield pure

2,3-dibromo-3-phenylpropanoic acid.[13]

Decarboxylative Elimination to 1-Bromo-2-
phenylethylene
This protocol details the elimination reaction of 2,3-dibromo-3-phenylpropanoic acid in the

presence of a base.[16][17]

Materials:

2,3-Dibromo-3-phenylpropanoic acid (300 mg)

Dry acetone (5 mL)

Potassium carbonate (300 mg)

10 mL round-bottom flask

Reflux condenser

Hot water bath

TLC plate and chamber

Developing solvent (4:1 Hexane:Ethyl Acetate)

UV lamp

Potassium permanganate stain

Methylene chloride
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Distilled water

Anhydrous sodium sulfate

Procedure:

Dissolve 300 mg of 2,3-dibromo-3-phenylpropanoic acid in 5 mL of dry acetone in a 10 mL

round-bottom flask.[16]

Spot the starting material on a TLC plate.[16]

Add 300 mg of potassium carbonate to the flask.[16]

Attach a reflux condenser and heat the mixture in a hot water bath at approximately 80°C for

1 hour.[16]

After cooling, evaporate the acetone.[16]

Add approximately 5 mL of distilled water to the residue; a yellow oil should form.[16]

Extract the product with methylene chloride (3 x 2 mL).[16]

Combine the organic extracts and dry over anhydrous sodium sulfate.[16]

Filter the solution and spot the product mixture on the same TLC plate as the starting

material.[16]

Develop the TLC plate and visualize the spots under a UV lamp and/or by staining with

potassium permanganate.[16]

Evaporate the solvent from the dried organic extract to obtain the product, 1-bromo-2-

phenylethylene.[16]

Visualizations
The following diagrams illustrate the synthesis and key reactions of 2,3-dibromo-3-
phenylpropanoic acid.
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Caption: Synthesis workflow for 2,3-Dibromo-3-phenylpropanoic acid.
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Caption: Key chemical reactions of 2,3-Dibromo-3-phenylpropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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